![molecular formula C18H19NO4S B8577079 6-[4-(Benzenesulfinyl)butoxy]-1,4-dihydro-2H-3,1-benzoxazin-2-one CAS No. 89431-94-7](/img/structure/B8577079.png)
6-[4-(Benzenesulfinyl)butoxy]-1,4-dihydro-2H-3,1-benzoxazin-2-one
Cat. No. B8577079
Key on ui cas rn:
89431-94-7
M. Wt: 345.4 g/mol
InChI Key: DNLGNGGWLHHBHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[OH:24][OH:25].[c:1]1([S:7][CH2:8][CH2:9][CH2:10][CH2:11][O:12][c:13]2[cH:14][cH:15][c:16]3[c:17]([cH:23]2)[CH2:18][O:19][C:20](=[O:22])[NH:21]3)[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1([S:7]([CH2:8][CH2:9][CH2:10][CH2:11][O:12][c:13]2[cH:14][cH:15][c:16]3[c:17]([cH:23]2)[CH2:18][O:19][C:20](=[O:22])[NH:21]3)=[O:24])[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1Nc2ccc(OCCCCSc3ccccc3)cc2CO1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1Nc2ccc(OCCCCS(=O)c3ccccc3)cc2CO1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
